Cas no 312609-91-9 (1-(Tosyloxy)-2,3,5-trimethylbenzene)

1-(Tosyloxy)-2,3,5-trimethylbenzene Properties

Names and Identifiers

• 2,3,5-trimethylphenyl 4-methylbenzene-1-sulfonate
• EN300-7050733
• 1-(Tosyloxy)-2,3,5-trimethylbenzene
• 312609-91-9
• Phenol, 2,3,5-trimethyl-, 1-(4-methylbenzenesulfonate)

• InChIKey： AWNBENOVYSEDCY-UHFFFAOYSA-N
• Inchi： 1S/C16H18O3S/c1-11-5-7-15(8-6-11)20(17,18)19-16-10-12(2)9-13(3)14(16)4/h5-10H,1-4H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 290.09766561g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 290.09766561g/mol
• Heavy Atom Count: 20
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 437.6±45.0 °C(Predicted)
• Density: 1.169±0.06 g/cm3(Predicted)